Cas no 16547-16-3 (Benzenemethanamine,N-methyl-4-nitro-N-phenyl-)

Benzenemethanamine,N-methyl-4-nitro-N-phenyl- structure
16547-16-3 structure
Product Name:Benzenemethanamine,N-methyl-4-nitro-N-phenyl-
CAS No:16547-16-3
MF:C14H14N2O2
MW:242.273163318634
CID:232553
PubChem ID:258032
Update Time:2025-04-19

Benzenemethanamine,N-methyl-4-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-methyl-4-nitro-N-phenyl-
    • 4-(Methylthio)-N-methylbenzenemethanamine
    • AC1M6OAK
    • AC1Q4167
    • CTK3D0713
    • HMS1783M18
    • Methyl-(4-methylsulfanyl-benzyl)-amine
    • N-(p-nitrobenzyl)-N-methyl-anilin
    • N-methyl-4-methylthiobenzylamine
    • N-Methyl-N-(4-methylthiobenzyl)amine
    • N-Methyl-N-(4-nitro-benzyl)-anilin
    • N-methyl-N-(4-nitro-benzyl)-aniline
    • N-methyl-N-[4-(methylthio)benzyl]amine
    • N-Methyl-N-< 4-nitro-benzyl> -anilin
    • N-methyl-N-p-nitrobe
    • SureCN7329722
    • NSC86677
    • CHEMBL1704588
    • DTXSID30937092
    • HMS3087E03
    • NSC-86677
    • SMR001560628
    • BDBM91390
    • methyl-(4-nitrobenzyl)-phenyl-amine
    • 16547-16-3
    • SCHEMBL9763684
    • AKOS008716678
    • N-methyl-N-[(4-nitrophenyl)methyl]aniline
    • MLS002694705
    • NCIOpen2_005110
    • cid_258032
    • Inchi: 1S/C14H14N2O2/c1-15(13-5-3-2-4-6-13)11-12-7-9-14(10-8-12)16(17)18/h2-10H,11H2,1H3
    • InChI Key: DVCSMFBQEXZMES-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CN(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.10562
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
  • LogP: 3.75440

Benzenemethanamine,N-methyl-4-nitro-N-phenyl- Related Literature

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